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Compound of Interest

Compound Name: DCVC

Cat. No.: B1195094 Get Quote

DCVC is a hazardous chemical that requires careful handling. It is fatal if swallowed, in contact

with skin, or if inhaled, and may cause an allergic skin reaction.[3] It is also very toxic to aquatic

life.[3][4] Therefore, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)
Before handling DCVC, ensure the following PPE is worn:

Chemical-resistant gloves

Safety goggles with side-shields

A lab coat or chemical-resistant suit[5]

In cases of potential aerosol or dust generation, a particulate respirator is necessary.[3][5]

Spill Procedures
In the event of a DCVC spill, follow these procedures:

Minor Spills:

Evacuate the immediate area.

Wearing appropriate PPE, cover the spill with an absorbent material (e.g., vermiculite,

sand, or earth).
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Carefully collect the absorbed material into a designated, labeled hazardous waste

container.[3]

Clean the spill area with a suitable decontamination solution.

Dispose of all contaminated materials as hazardous waste.[5]

Major Spills:

Evacuate the laboratory and alert others in the vicinity.

Contact your institution's Environmental Health and Safety (EHS) office or emergency

response team immediately.

Prevent entry to the contaminated area until it has been professionally decontaminated.

Quantitative Data
The following table summarizes the key physical and chemical properties of DCVC:

Property Value Source

Molecular Formula C5H7Cl2NO2S [6]

Molecular Weight 216.08 g/mol [6]

Appearance Solid [1]

Solubility
Soluble in DMSO and

Methanol
[1][7]

Experimental Protocol: Disposal of DCVC Waste
This protocol outlines the step-by-step procedure for the safe disposal of DCVC waste. Note:

Always consult and adhere to your institution's specific hazardous waste management

guidelines and local, state, and federal regulations.[5]

Materials
Designated hazardous waste container (clearly labeled)
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Appropriate PPE (see above)

Chemical spill kit

Procedure
Segregation: Do not mix DCVC waste with other waste streams. It should be collected in a

dedicated, properly labeled hazardous waste container.

Container Labeling: The waste container must be clearly labeled with "Hazardous Waste,"

the chemical name "S-(1,2-dichlorovinyl)-L-cysteine," and the appropriate hazard symbols

(e.g., toxic, environmentally hazardous).

Solid Waste:

Place contaminated solid waste (e.g., gloves, weigh boats, paper towels) directly into the

designated hazardous waste container.

Ensure the container is kept closed when not in use.

Liquid Waste:

Collect DCVC solutions in a compatible, sealed, and clearly labeled hazardous waste

container.

Do not pour DCVC solutions down the drain.

Storage: Store the hazardous waste container in a designated, secure, and well-ventilated

satellite accumulation area, away from incompatible materials.

Final Disposal: Once the container is full, or in accordance with your institution's policies,

arrange for pickup by your institution's EHS office or a licensed hazardous waste disposal

contractor.[8]

Visual Guidance
DCVC Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of DCVC.
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Caption: A workflow diagram for the safe disposal of DCVC waste.

Hypothetical DCVC Decomposition Pathway
While the precise decomposition products of DCVC under various environmental conditions

require specific experimental determination, a hypothetical pathway can be conceptualized

based on its chemical structure.

S-(1,2-dichlorovinyl)-L-cysteine (DCVC)

Unstable Intermediates

Degradation

Potential Decomposition Products
(e.g., Pyruvic Acid, Ammonia,
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Caption: A hypothetical decomposition pathway for DCVC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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